Cas no 861117-99-9 (4-Bromo-3,5-diiodobenzoicacid)

• Product Name: 4-Bromo-3,5-diiodobenzoicacid
• CAS No: 861117-99-9
• MF: C₇H₃BrI₂O₂
• MW: 452.810466051102
• CID: 69056
• PubChem ID: 53416183
• Update Time: 2025-04-18

4-Bromo-3,5-diiodobenzoicacid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-diiodobenzoic acid
• 4-Bromo-3,5-diiodobenzoicacid
• 861117-99-9
• MFCD11109503
• FT-0730580
• SCHEMBL16049973
• DTXSID60697132
• CS-0360305
• GYACLFCYRGVTOB-UHFFFAOYSA-N

• MDL： MFCD11109503
• Inchi： 1S/C7H3BrI2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： GYACLFCYRGVTOB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(=O)O)C=1)I)Br

Computed Properties

• Exact Mass: 451.741
• Monoisotopic Mass: 451.741
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 2.790
• Boiling Point: 461 °C at 760 mmHg
• Flash Point: 232.6 °C
• Refractive Index: 1.758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives